Cas no 68786-66-3 (Triclabendazole)

• Product Name: Triclabendazole
• CAS No: 68786-66-3
• MF: C₁₄H₉Cl₃N₂OS
• MW: 359.65805888176
• MDL: MFCD00864519
• CID: 58867
• PubChem ID: 135727143
• Update Time: 2025-12-12

Triclabendazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(2,3-dichlorophenoxy)-2-(methylthio)-1H-benzo[d]imidazole
• 6-chloro-5-(2,3-dichlorophenoxy)-2-methylthio-benzimidazole
• Triclabendazole
• CGA89317
• Triclofenac
• 5-Chloro-6-(2,3-dichlorophenoxy)-2-(methylthio)benzimidazole
• 6-Chloro-5-(2,3-dichlorophenoxy)-2-(methylthio)benzimidazole
• 三氯苯达唑原药粉生产厂家行情价格
• Fasinex
• C14H9Cl3N2OS
• Triclabendazolum [INN-Latin]
• Triclabendazol [INN-Spanish]
• CGA 89317
• 5-Chloro-6-(2,3-dichlorophenoxy)-2-(methylthio)-1H-benzimidazole
• CPD000466357
• MLS001424101
• 4784C8E03O
• Triclabendazole, 98%
• SMR000466357
• 5-Chloro-6-(2,3-dichlorophenoxy)-2-(methylt
• Triclabendazol
• Triclabendazole, EuropePharmacopoeia (EP) Reference Standard
• SR-01000759363
• Pharmakon1600-01505786
• AC-7627
• T2826
• 6-CHLORO-2-(METHYLSULFANYL)-1H-1,3-BENZIMIDAZOL-5-YL (2,3-DICHLOROPHENYL) ETHER
• AKOS005439340
• NC00131
• Triclabendazole, VETRANAL(TM), analytical standard
• NSC-759250
• NSC 759250
• MLS000876812
• CGA-89317
• s4114
• NS00000576
• Triclabendazole (USAN/INN)
• Q419739
• DTXSID7043952
• NQPDXQQQCQDHHW-UHFFFAOYSA-N
• Triclabendazolum
• 1H-Benzimidazole, 6-chloro-5-(2,3-dichlorophenoxy)-2-(methylthio)-
• Triclabendazolum (INN-Latin)
• HY-B0621
• KS-5329
• Egaten (TN)
• AB00639964-10
• NVP-EGA230
• KUC103451N
• MFCD00864519
• D07364
• EGA230B
• AT10531
• P02BX04
• CCG-100881
• SW197511-2
• HMS3715P16
• CAS-68786-66-3
• DTXCID5023952
• 6-[2,3-bis(chloranyl)phenoxy]-5-chloranyl-2-methylsulfanyl-1H-benzimidazole
• TRICLABENDAZOLE [INN]
• SCHEMBL165712
• Z3069281092
• TRICLABENDAZOLE [WHO-DD]
• UNII-4784C8E03O
• AB00639964_12
• DB12245
• SR-01000759363-4
• 1H-BENZIMIDAZOLE, 5-CHLORO-6-(2,3-DICHLOROPHENOXY)-2-(METHYLTHIO)-
• 68786-66-3
• Fasinex (TN)
• SB17173
• 5-CHLORO-6-(2,3-DICHLOROPHENOXY)-2-(METHYLSULFANYL)-1H-1,3-BENZODIAZOLE
• CCRIS 8988
• TRICLABENDAZOLE [MART.]
• Triclabendazole Micronized
• AB00639964_13
• Oprea1_236106
• 6-chloro-5-(2,3-dichlorophenoxy)-2-methylsulfanyl-1H-benzimidazole;Triclabendazole
• Triclabendazole for system suitability, EuropePharmacopoeia (EP) Reference Standard
• 6-chloro-5-(2,3-dichlorophenoxy)-2-methylthiobenzimidazole
• TRICLABENDAZOLE [ORANGE BOOK]
• BRD-K81916719-001-05-5
• CCG-268150
• HMS3744I09
• HMS2051E16
• AKOS015950804
• TRICLABENDAZOLE [MI]
• Triclabendazol (INN-Spanish)
• HMS3370H02
• BDBM58491
• TRICLABENDAZOLE (MART.)
• NCGC00164610-02
• CHEBI:94759
• Egaten
• FT-0602564
• JA9
• Triclabendazole [USAN:INN:BAN]
• NSC759250
• CHEMBL1086440
• SBI-0207022.P001
• HMS2232D14
• A836250
• 6-chloro-5-(2,3-dichlorophenoxy)-2-(methylsulfanyl)-1H-1,3-benzodiazole
• TRICLABENDAZOLE [USAN]
• 5-Chloro-6-(2',3'-dichlorophenoxy)-2-(methylthio)benzimidazole
• 5-chloro-6-(2,3-dichlorophenoxy)-2-(methylthio)-1H-benzo[d]imidazole
• 6-chloro-5-(2,3-dichlorophenoxy)-2-methylsulfanyl-1H-benzimidazole
• 6-chloro-5-(2,3-dichlorophenoxy)-2-(methylthio)-1H-benzimidazole
• MLS000759473
• HMS3393E16
• HMS3652M16
• 5-[2,3-bis(chloranyl)phenoxy]-6-chloranyl-2-methylsulfanyl-1H-benzimidazole
• Triclabendazole 100 microg/mL in Acetonitrile
• NCGC00164610-01
• cid_50248
• Tox21_112231
• 6-chloro-5-(2,3-dichlorophenoxy)-2-(methylsulfanyl)-1H-benzimidazole
• NCGC00164610-08
• BRD-K81916719-001-14-7
• STK332284
• BRD-K81916719-001-13-9

• MDL： MFCD00864519
• Inchi： 1S/C14H9Cl3N2OS/c1-21-14-18-9-5-8(16)12(6-10(9)19-14)20-11-4-2-3-7(15)13(11)17/h2-6H,1H3,(H,18,19)
• InChI Key： NQPDXQQQCQDHHW-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1OC1C=CC=C(C=1Cl)Cl)N=C(N2)SC

Computed Properties

• Exact Mass: 357.95000
• Monoisotopic Mass: 357.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.7
• Topological Polar Surface Area: 63.2

Experimental Properties

• Color/Form: Solids
• Density: 1.3875 (rough estimate)
• Melting Point: 174-176°C
• Boiling Point: 495.9°C at 760 mmHg
• Flash Point: 253.7oC
• Refractive Index: 1.6000 (estimate)
• Stability/Shelf Life: Stability
• PSA: 63.21000
• LogP: 6.03730
• Merck: 9652
• Solubility: Not determined
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Triclabendazole Security Information

• Signal Word：None
• Hazard Statement： H315-H319-H335
• Warning Statement： P273; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：DD6747000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Triclabendazole

Introduction to Triclabendazole (CAS No. 68786-66-3) in Modern Pharmaceutical Research

Triclabendazole, identified by the chemical compound identifier CAS No. 68786-66-3, represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of treatments for parasitic infections. This compound belongs to the benzimidazole class of drugs, a category well-known for its broad-spectrum antiparasitic properties. The molecular structure of Triclabendazole is meticulously designed to interact with specific biological targets in parasitic organisms, disrupting essential metabolic pathways and ultimately leading to their incapacitation or eradication.

The efficacy of Triclabendazole has been extensively studied and validated through rigorous clinical trials and laboratory research. Its mechanism of action primarily involves the inhibition of microtubule assembly in parasites, which is crucial for their mobility and reproduction. This targeted approach not only enhances the therapeutic effect but also minimizes potential side effects on host cells, making it a promising candidate for treating a variety of parasitic diseases.

Recent research has highlighted the potential of Triclabendazole in addressing drug-resistant parasitic infections. Studies have demonstrated that this compound can effectively overcome resistance mechanisms commonly observed with other antiparasitic agents. This resilience is attributed to its unique chemical properties and mode of action, which render it less susceptible to degradation by parasitic enzymes. Consequently, Triclabendazole offers a renewed hope for patients suffering from persistent or recurrent parasitic infections.

The pharmacokinetic profile of Triclabendazole is another area of significant interest. Unlike many traditional antiparasitic drugs, which often require multiple daily dosing, Triclabendazole exhibits prolonged half-life and bioavailability. This characteristic allows for once-daily administration, improving patient compliance and convenience. Furthermore, its extensive distribution throughout various body tissues ensures comprehensive therapeutic coverage, even in areas with limited blood supply where other drugs may struggle to penetrate.

In terms of safety and tolerability, Triclabendazole has shown a favorable profile in clinical trials. While no drug is entirely devoid of side effects, the incidence and severity of adverse reactions associated with Triclabendazole are generally mild and manageable. Common side effects include gastrointestinal discomfort, headache, and dizziness, which typically resolve without intervention. These findings underscore the potential for Triclabendazole to become a cornerstone in the treatment arsenal against parasitic diseases.

The development of Triclabendazole also underscores the importance of interdisciplinary collaboration in pharmaceutical research. By integrating insights from chemistry, biology, pharmacology, and clinical medicine, scientists have been able to design and optimize compounds like Triclabendazole that address complex biological challenges. This collaborative approach not only accelerates the discovery process but also ensures that new drugs meet stringent standards of safety and efficacy.

Looking ahead, the future prospects for Triclabendazole are promising. Ongoing research aims to further refine its therapeutic applications and explore novel formulations that enhance its delivery and efficacy. Additionally, studies are being conducted to investigate its potential role in combination therapies, where it may be paired with other drugs to maximize treatment outcomes while minimizing resistance development.

The global impact of Triclabendazole cannot be overstated. Parasitic diseases continue to pose a significant health burden in many regions, particularly in developing countries where access to healthcare is limited. By providing an effective and accessible treatment option like Triclabendazole, pharmaceutical companies are contributing to efforts aimed at reducing this burden and improving quality of life for millions affected by these conditions.

In conclusion, Triclabendazole (CAS No. 68786-66-3) stands as a testament to the progress made in pharmaceutical chemistry and parasitology over recent decades. Its unique properties make it an invaluable tool in the fight against parasitic infections, offering hope where traditional treatments have fallen short. As research continues to uncover new possibilities for this remarkable compound, Triclabendazole will undoubtedly play an increasingly important role in global health initiatives aimed at eradicating parasitic diseases once and for all.